Cas no 95523-72-1 (n-Tetradecyltrimethylammonium-d38 Bromide)

• Product Name: n-Tetradecyltrimethylammonium-d38 Bromide
• CAS No: 95523-72-1
• MDL: MFCD06658903
• CID: 1065881
• Update Time: 2025-10-30

n-Tetradecyltrimethylammonium-d38 Bromide Chemical and Physical Properties

Names and Identifiers

• Tetradecyltrimethylammonium-d38?Bromide
• TETRADECYLTRIMETHYLAMMONIUM-D38 BROMIDE
• n-Tetradecyltrimethylammonium-d38 Bromide

• MDL： MFCD06658903

Additional information on n-Tetradecyltrimethylammonium-d38 Bromide

Comprehensive Guide to n-Tetradecyltrimethylammonium-d38 Bromide (CAS No. 95523-72-1): Properties, Applications, and Innovations

n-Tetradecyltrimethylammonium-d38 Bromide (CAS No. 95523-72-1) is a deuterated quaternary ammonium compound widely utilized in advanced research and industrial applications. This deuterium-labeled variant of tetradecyltrimethylammonium bromide offers unique advantages in nuclear magnetic resonance (NMR) spectroscopy, surface chemistry studies, and materials science. Its molecular structure, featuring a deuterated alkyl chain, minimizes interference in spectroscopic analyses, making it indispensable for precise molecular characterization.

The growing demand for isotopically labeled compounds in pharmaceutical and biochemical research has propelled interest in CAS No. 95523-72-1. Researchers frequently search for terms like "deuterated surfactants", "NMR shift reagents", and "isotope effects in catalysis", reflecting its relevance in cutting-edge studies. Unlike conventional surfactants, this compound’s deuterium substitution enables high-resolution tracking of molecular interactions, a feature critical for drug formulation and nanomaterial development.

In material science, n-Tetradecyltrimethylammonium-d38 Bromide serves as a template agent for mesoporous silica synthesis, a process pivotal to green chemistry and sustainable catalysis. Its ability to form micelles with deuterium-enhanced stability aligns with the industry’s shift toward eco-friendly solvents and low-energy synthesis routes. Recent publications highlight its role in carbon capture technologies, where its surface-active properties optimize gas absorption efficiency.

From a commercial perspective, suppliers often emphasize batch-to-batch consistency and deuterium enrichment levels (typically ≥98%) when listing CAS No. 95523-72-1. Analytical laboratories prioritize its low background noise in mass spectrometry, addressing common user queries such as "how to improve signal-to-noise ratio in MS" or "best deuterated standards for quantitative analysis". These attributes underscore its dual utility as both a research tool and a quality control standard.

Future applications may exploit its hydrogen-deuterium exchange capabilities for proteomics and biomarker discovery, areas currently dominating academic search trends. As industries increasingly adopt labeled compounds for regulatory compliance and precision manufacturing, n-Tetradecyltrimethylammonium-d38 Bromide stands poised to bridge gaps between academic innovation and industrial scalability.